Cas no 45015-77-8 ((2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid)

• Product Name: (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid
• CAS No: 45015-77-8
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 5653679
• PubChem ID: 165915842
• Update Time: 2025-05-23

(2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 45015-77-8
• (2R)-2-acetamido-3-[(S)-methanesulfinyl]propanoic acid
• EN300-28271829
• (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid

• Inchi： 1S/C6H11NO4S/c1-4(8)7-5(6(9)10)3-12(2)11/h5H,3H2,1-2H3,(H,7,8)(H,9,10)/t5-,12-/m0/s1
• InChI Key： NOVBJFBGUYOLLL-UJOLQPBBSA-N
• SMILES： [S@](C)(C[C@@H](C(=O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 193.04087901g/mol
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 103Ų

Additional information on (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid

Introduction to (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid (CAS No. 45015-77-8)

(2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid, also known by its CAS number 45015-77-8, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is a derivative of amino acids and possesses unique structural and functional properties that make it a valuable candidate for various applications, including drug development and biochemical research.

The structure of (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid is characterized by an acetamido group at the C-2 position and a methanesulfinyl group at the C-3 position. The presence of these functional groups, along with the chiral centers at C-2 and C-3, imparts specific stereochemical properties to the molecule. These properties are crucial for its biological activity and interactions with biological systems.

Recent studies have highlighted the potential of (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid has been investigated for its potential as an antioxidant. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The synthesis of (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. One common approach involves the use of chiral auxiliaries or asymmetric catalysis to control the stereochemistry during synthesis. These methods not only improve the efficiency of the synthesis but also ensure that the desired enantiomer is produced with high enantiomeric excess.

In terms of its biological activity, (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid has been evaluated in various in vitro and in vivo models. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In vivo studies have further supported these findings. Research conducted on animal models has demonstrated that administration of (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid can reduce inflammation and improve disease outcomes in models of colitis and arthritis. These results are promising and warrant further investigation into its clinical applications.

Beyond its therapeutic potential, (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid has also been studied for its role in biochemical processes. For example, it has been shown to modulate signaling pathways involved in cell proliferation and apoptosis. This makes it a valuable tool for researchers studying these processes and developing new therapeutic strategies.

The safety profile of (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, (2R)-2-acetamido-3-(S)-methanesulfinylpropanoic acid (CAS No. 45015-77-8) is a versatile compound with promising applications in medicinal chemistry and biochemistry. Its unique structural features and biological activities make it a valuable candidate for drug development, particularly in areas such as anti-inflammatory therapy and neurodegenerative disease treatment. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.